Cas no 263844-79-7 (3,27-Dihydroxy-20(29)-lupen-28-oic acid methyl ester)

3,27-Dihydroxy-20(29)-lupen-28-oic acid methyl ester Properties

Names and Identifiers

• 3,27-Dihydroxy-20(29)-lupen-28-oic acid methyl ester
• 263844-79-7
• methyl (1R,3aS,5aS,5bR,7aR,11aR,11bR,13aR,13bR)-9-hydroxy-5a-(hydroxymethyl)-5b,8,8,11a-tetramethyl-1-prop-1-en-2-yl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysene-3a-carboxylate
• CID 71307351
• HY-N8676
• methyl (1R,3aS,5aS,5bR,7aR,9R,11aR,11bR,13aR,13bR)-9-hydroxy-5a-(hydroxymethyl)-5b,8,8,11a-tetramethyl-1-prop-1-en-2-yl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysene-3a-carboxylate
• Antiproliferative agent-29
• AKOS040761055
• BDBM50269149
• FS-9681
• 3alpha,27-dihydroxylup-20(29)-en-28-oic acid methyl ester
• CHEMBL525784
• CS-0148897
• [ "" ]
• Methyl (3alpha)-3,27-dihydroxylup-20(29)-en-28-oate
• DA-55379
• +Expand

• InChIKey： UEBDDJDCLTYODS-VAPIBPPKSA-N
• Inchi： InChI=1S/C31H50O4/c1-19(2)20-10-15-30(26(34)35-7)16-17-31(18-32)21(25(20)30)8-9-23-28(5)13-12-24(33)27(3,4)22(28)11-14-29(23,31)6/h20-25,32-33H,1,8-18H2,2-7H3
• SMILES： CC(=C)C1CCC2(C1C3CCC4C5(CCC(C(C5CCC4(C3(CC2)CO)C)(C)C)O)C)C(=O)OC

Computed Properties

• Exact Mass: 486.37100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 486.37091007g/mol
• Heavy Atom Count: 35
• Complexity: 894
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.1
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• LogP: 6.15030
• PSA: 66.76000
• Boiling Point: 557.1±25.0 °C at 760 mmHg
• Vapor Pressure: 0.0±3.4 mmHg at 25°C
• Flash Point: 169.3±16.7 °C
• Color/Form: Powder
• Density: 1.1±0.1 g/cm3